Cas no 94226-97-8 (1-Propanol, 3-bromo-, propanoate)

1-Propanol, 3-bromo-, propanoate structure
94226-97-8 structure
Product Name:1-Propanol, 3-bromo-, propanoate
CAS No:94226-97-8
MF:C6H13BrO3
MW:213.069621801376
CID:2817772
Update Time:2023-08-07

1-Propanol, 3-bromo-, propanoate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-bromo-, propanoate
    • Propanoic acid--3-bromopropan-1-ol (1/1)
    • Inchi: 1S/C3H7BrO.C3H6O2/c4-2-1-3-5;1-2-3(4)5/h5H,1-3H2;2H2,1H3,(H,4,5)
    • InChI Key: NLAAWFFTTCCKRL-UHFFFAOYSA-N
    • SMILES: BrCCCO.OC(CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 56.5
  • Topological Polar Surface Area: 57.5

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